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These application notes provide a comprehensive overview and detailed protocols for the

determination of vitamin B12 activity using microbiological assays. The methods described

herein are based on the principle that the growth of certain microorganisms is directly

proportional to the concentration of vitamin B12 in the medium. Two common and reliable

methods are detailed: the turbidimetric assay using Lactobacillus leichmannii and the agar

diffusion (cup-plate) assay using a vitamin B12-requiring mutant strain of Escherichia coli.

Introduction
Vitamin B12 (cyanocobalamin) is a water-soluble vitamin essential for various metabolic

processes, including DNA synthesis and neurological function. Its quantitative determination is

crucial in pharmaceutical formulations, food products, and clinical samples. Microbiological

assays are a well-established and sensitive method for measuring the biological activity of

vitamin B12. These assays utilize microorganisms that have a specific and quantifiable growth

requirement for vitamin B12.

The choice of method often depends on the sample matrix, required sensitivity, and available

equipment. The turbidimetric method offers high sensitivity and is suitable for a large number of
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samples, while the agar diffusion method is robust and less susceptible to interference from

colored or turbid sample extracts.

Principle of the Assay
The microbiological assay of vitamin B12 is based on the comparison of the growth response

of a specific microorganism to a known concentration of a vitamin B12 standard with its

response to the test sample. The growth of the microorganism, measured as turbidity or as a

zone of growth, is proportional to the amount of vitamin B12 present in the medium.

Method 1: Turbidimetric Assay using Lactobacillus
leichmannii
This method measures the turbidity resulting from the growth of Lactobacillus leichmannii (e.g.,

ATCC 7830) in a liquid medium deficient in vitamin B12 but containing all other necessary

growth factors. The turbidity, measured spectrophotometrically, is proportional to the vitamin

B12 concentration.

Data Presentation
Table 1: Composition of Basal Medium for Turbidimetric Assay[1]
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Ingredient Quantity per 1000 mL

Vitamin-Free Casamino Acids 15.0 g

Dextrose 40.0 g

Sodium Acetate (Anhydrous) 20.0 g

Ascorbic Acid 4.0 g

L-Cystine 0.4 g

DL-Tryptophan 0.4 g

Asparagine 0.2 g

Adenine Sulfate 20 mg

Guanine Hydrochloride 20 mg

Uracil 20 mg

Xanthine 20 mg

Riboflavin 1.0 mg

Thiamine Hydrochloride 1.0 mg

Niacin 2.0 mg

p-Aminobenzoic Acid (PABA) 2.0 mg

Calcium Pantothenate 1.0 mg

Pyridoxine Hydrochloride 4.0 mg

Pyridoxal Hydrochloride 4.0 mg

Pyridoxamine Dihydrochloride 0.8 mg

Biotin 10 µg

Folic Acid 0.2 µg

Monopotassium Phosphate 1.0 g

Dipotassium Phosphate 1.0 g
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Magnesium Sulfate 0.4 g

Ferrous Sulfate 20 mg

Sodium Chloride 20 mg

Manganese Sulfate 20 mg

Polysorbate 80 2.0 g

Final pH 6.0 ± 0.1

Table 2: Preparation of Standard Cyanocobalamin Solutions for Turbidimetric Assay[2][3][4]

Solution Preparation Concentration

Stock Solution

Dissolve 10 mg of USP

Cyanocobalamin Reference

Standard in 100 mL of 25%

ethanol.

100 µg/mL

Intermediate Solution
Dilute 1.0 mL of Stock Solution

to 100 mL with purified water.
1.0 µg/mL

Standard Solution

Dilute 1.0 mL of Intermediate

Solution to 100 mL with

purified water.

10 ng/mL

Working Standard Solutions

Prepare a series of dilutions

from the Standard Solution to

obtain final concentrations in

the assay tubes ranging from

0.025 to 0.2 ng/mL.

0.025 - 0.2 ng/mL

Experimental Protocol
1. Preparation of Inoculum: a. Maintain a stock culture of Lactobacillus leichmannii on

Lactobacilli Agar AOAC. b. Subculture to a tube of Lactobacilli Broth AOAC and incubate at

37°C for 18-24 hours. c. Centrifuge the culture, decant the supernatant, and wash the cells
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three times with sterile 0.85% saline solution.[3] d. Resuspend the cells in sterile saline to

achieve a suitable optical density for inoculation.

2. Preparation of Standard and Sample Solutions: a. Prepare a standard curve by adding

graded amounts of the Working Standard Solutions to a series of test tubes.[1][4] b. For the

sample, accurately weigh or measure a quantity equivalent to a known amount of vitamin B12.

c. Extract the vitamin B12 from the sample by autoclaving at 121°C for 10 minutes in an

extraction solution containing disodium phosphate, citric acid, and sodium metabisulfite.[2] d.

Adjust the pH of the extract to 6.0 and dilute with purified water to an estimated vitamin B12

concentration within the range of the standard curve.[2]

3. Assay Procedure: a. To each test tube (for standards, samples, and a blank), add 5.0 mL of

the basal medium. b. Add the appropriate volumes of standard solution, sample solution, or

purified water (for the blank) to bring the total volume in each tube to 10.0 mL.[4] c. Sterilize the

tubes by autoclaving at 121°C for 5 minutes.[1][4] d. Cool the tubes to room temperature and

inoculate each with one drop of the prepared inoculum, except for the uninoculated blank. e.

Incubate all tubes at 37°C for 18-24 hours.[1][4]

4. Data Analysis: a. After incubation, measure the turbidity of each tube using a

spectrophotometer at a wavelength of 546 nm or 620 nm against the uninoculated blank.[2][4]

b. Plot a standard curve of absorbance versus the concentration of the cyanocobalamin

standards. c. Determine the vitamin B12 concentration in the sample solution by interpolating

its absorbance value on the standard curve. d. Calculate the vitamin B12 content in the original

sample, taking into account the dilution factor.

Workflow Diagram
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Caption: Workflow for the turbidimetric assay of vitamin B12.

Method 2: Agar Diffusion (Cup-Plate) Assay using E.
coli Mutant
This method involves measuring the zone of growth of a vitamin B12-dependent E. coli mutant

(e.g., ATCC 11105) around a cup or disc containing the vitamin. The diameter of the growth

zone is proportional to the logarithm of the vitamin B12 concentration.

Data Presentation
Table 3: Composition of Assay Agar for E. coli Mutant[5]
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Ingredient Quantity per 1000 mL

Dipotassium Phosphate 14.0 g

Monopotassium Phosphate 6.0 g

Ammonium Chloride 5.0 g

Glucose 5.0 g

DL-Asparagine 3.0 g

Ammonium Nitrate 2.0 g

Sodium Chloride 1.0 g

Magnesium Sulfate 0.2 g

L-Arginine Hydrochloride 0.2 g

Ammonium Sulfate 0.1 g

Calcium Chloride 1.0 mg

Zinc Sulfate 0.09 mg

Ammonium Molybdate 0.01 mg

Borax 0.01 mg

Ferrous Sulfate 0.054 mg

Manganese Chloride 0.046 mg

Copper Sulfate 0.025 mg

Agar 15.0 g

Final pH 7.2 ± 0.2

Table 4: Preparation of Standard Cyanocobalamin Solutions for Agar Diffusion Assay[6][7]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.pharmaguideline.com/2011/09/microbiological-assay-of-cyanocobalamin.html?m=1
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20113204597
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16325176?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution Preparation Concentration

Stock Solution

Weigh accurately 10 mg of

crystalline cyanocobalamin

powder and dissolve in 10 mL

of purified water.

1 mg/mL

Intermediate Solution
Dilute 1.0 mL of Stock Solution

to 100 mL with purified water.
10 µg/mL

Standard Solution

Dilute 1.0 mL of Intermediate

Solution to 100 mL with

purified water.

100 ng/mL

Working Standard Solutions

Prepare a series of dilutions

from the Standard Solution to

obtain concentrations such as

0.0125, 0.025, 0.05, 0.1, 0.2,

and 0.4 µg/mL.

0.0125 - 0.4 µg/mL

Experimental Protocol
1. Preparation of Inoculum: a. Maintain the E. coli mutant on Nutrient Agar slants. b. Inoculate a

tube of Nutrient Broth and incubate at 37°C for 16-18 hours.[6] c. Centrifuge the culture, wash

the cells with sterile saline, and resuspend in saline to be used as the inoculum.[6]

2. Preparation of Assay Plates: a. Prepare the B12 Assay Agar according to the formulation in

Table 3 and sterilize by autoclaving. b. Cool the molten agar to 45-50°C and add the prepared

E. coli inoculum.[6] c. Pour the seeded agar into sterile petri plates on a level surface to ensure

a uniform thickness and allow it to solidify.[7] d. Bore cups (6-8 mm in diameter) into the

solidified agar using a sterile borer.

3. Preparation of Standard and Sample Solutions: a. Prepare a series of standard solutions as

described in Table 4. b. Prepare the sample extract as described in the turbidimetric method

(section 2b-d), ensuring the final estimated concentration falls within the standard range.

4. Assay Procedure: a. Pipette a fixed volume (e.g., 100 µL) of each standard and sample

solution into the respective cups on the agar plates.[6] b. Allow the solutions to diffuse into the
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agar by keeping the plates at a low temperature (around 10°C) for 10-20 minutes.[6] c.

Incubate the plates at 30-37°C for 18-24 hours.[6]

5. Data Analysis: a. After incubation, measure the diameter of the zone of growth around each

cup. b. Plot a standard curve of the zone diameter versus the logarithm of the concentration of

the cyanocobalamin standards. c. Determine the vitamin B12 concentration in the sample

solution by interpolating its zone diameter on the standard curve. d. Calculate the vitamin B12

content in the original sample, taking into account the dilution factor.

Logical Relationship Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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